2,4-difluoro-N-(3-fluorophenyl)benzenesulfonamide

• Molecular Formula: C12H8F3NO2S
• Molecular Weight: 287.26 g/mol
• IUPAC Name: 2,4-difluoro-N-(3-fluorophenyl)benzenesulfonamide
• InChI: InChI=1S/C12H8F3NO2S/c13-8-2-1-3-10(6-8)16-19(17,18)12-5-4-9(14)7-11(12)15/h1-7,16H
• InChI Key: DFSGCMBXVBHZHT-UHFFFAOYSA-N
• SMILES: C1=CC(=CC(=C1)F)NS(=O)(=O)C2=C(C=C(C=C2)F)F

Description

2,4-difluoro-N-(3-fluorophenyl)benzenesulfonamide, also known as DFB, is a chemical compound that has been widely studied for its potential therapeutic applications in various fields of science. This compound belongs to the class of sulfonamide derivatives and is known for its unique chemical properties that make it an attractive candidate for research purposes.

Mechanism of Action

The exact mechanism of action of 2,4-difluoro-N-(3-fluorophenyl)benzenesulfonamide is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. This inhibition leads to the suppression of tumor growth and the induction of apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
2,4-difluoro-N-(3-fluorophenyl)benzenesulfonamide has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as carbonic anhydrase and matrix metalloproteinases, which are involved in tumor growth and metastasis. Additionally, 2,4-difluoro-N-(3-fluorophenyl)benzenesulfonamide has been shown to induce the expression of certain genes that are involved in the regulation of cell growth and apoptosis.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2,4-difluoro-N-(3-fluorophenyl)benzenesulfonamide in lab experiments is its high potency and specificity. It has been shown to have a strong inhibitory effect on cancer cells, making it an effective tool for studying the mechanisms of cancer growth and proliferation. However, one limitation of using 2,4-difluoro-N-(3-fluorophenyl)benzenesulfonamide is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on 2,4-difluoro-N-(3-fluorophenyl)benzenesulfonamide. One area of focus is the development of new cancer treatments that incorporate 2,4-difluoro-N-(3-fluorophenyl)benzenesulfonamide as a key component. Additionally, further research is needed to fully understand the mechanism of action of 2,4-difluoro-N-(3-fluorophenyl)benzenesulfonamide and its potential use in the treatment of other diseases. Finally, there is a need for more studies on the potential toxicity of 2,4-difluoro-N-(3-fluorophenyl)benzenesulfonamide and its effects on human health.

Synthesis Methods

The synthesis of 2,4-difluoro-N-(3-fluorophenyl)benzenesulfonamide involves the reaction of 3-fluoroaniline with 2,4-difluorobenzenesulfonyl chloride in the presence of a base such as triethylamine. This reaction leads to the formation of 2,4-difluoro-N-(3-fluorophenyl)benzenesulfonamide as a white solid with a high yield.

Scientific Research Applications

2,4-difluoro-N-(3-fluorophenyl)benzenesulfonamide has been extensively studied for its potential therapeutic applications in the field of cancer research. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for the development of new cancer treatments. Additionally, 2,4-difluoro-N-(3-fluorophenyl)benzenesulfonamide has also been studied for its potential use in the treatment of other diseases such as Alzheimer's and Parkinson's.